N-(4-amino-2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H22ClN5O5S/c1-11-4-6-13(9-14(11)23)25-17(29)10-34-22-27-19(24)18(21(31)28-22)26-20(30)12-5-7-15(32-2)16(8-12)33-3/h4-9H,10H2,1-3H3,(H,25,29)(H,26,30)(H3,24,27,28,31)
• InChI Key: SIXKRXHTNHBUDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)OC)OC)N)Cl
• Molecular Formula: C22H22ClN5O5S
• Molecular Weight: 504.0 g/mol
• CAS No.: 868227-09-2

Description

N-(4-amino-2-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H22ClN5O5S and its molecular weight is 503.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to the one mentioned are often synthesized and characterized for their unique properties. For example, the synthesis and characterization of novel aromatic polyimides involved the creation of new diamines, which were then polymerized with different anhydrides to produce polymers with varying solubility and thermal stability (Butt et al., 2005). This kind of research demonstrates the foundational work required to understand the properties of complex compounds and their potential applications.

Antimicrobial and Antioxidant Activities

Another area of research involves investigating the antimicrobial and antioxidant activities of synthesized compounds. For instance, compounds synthesized with structures similar to the one mentioned have been tested for their antibacterial and anti-HIV activities against different microorganisms (Patel & Chikhalia, 2006). Such studies are crucial in the development of new drugs and treatments for various diseases.

Anticancer Potential

The reductive chemistry of novel hypoxia-selective cytotoxins has been explored in compounds with similar structural features, where the selectivity for hypoxic cells suggests potential applications in targeting cancer cells that reside in low-oxygen environments (Palmer et al., 1995). Understanding the reductive processes and cytotoxicity of these compounds is vital for developing targeted cancer therapies.

Material Science Applications

In material science, the synthesis and evaluation of compounds with thiazolidinone and azetidinone structures have shown promising antioxidant and antimicrobial activities, suggesting potential applications in materials that require these properties (Saundane et al., 2012).